Cas no 300814-02-2 (3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate)

• Product Name: 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate
• CAS No: 300814-02-2
• MF: C₂₀H₁₈O₅
• MW: 338.353926181793
• CID: 5555336
• Update Time: 2025-06-15

3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• [3-(2-methoxyphenyl)-4-oxochromen-7-yl] 2-methylpropanoate
• Propanoic acid, 2-methyl-, 3-(2-methoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl ester
• 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate

• Inchi： 1S/C20H18O5/c1-12(2)20(22)25-13-8-9-15-18(10-13)24-11-16(19(15)21)14-6-4-5-7-17(14)23-3/h4-12H,1-3H3
• InChI Key： XVFPDEIJZXBFDX-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=CC=CC=C1OC)C2=O)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate

Introduction to 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate (CAS No. 300814-02-2)

3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate, identified by the CAS number 300814-02-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This chromene derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular medicine. The compound’s molecular structure, featuring a methoxyphenyl group and a methylpropanoate moiety, suggests versatile reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry.

The chromene core of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate is a well-studied scaffold in medicinal chemistry, known for its biological activity and structural stability. Chromenes and their derivatives have been extensively explored for their pharmacological properties, including anti-inflammatory, antimicrobial, and antioxidant effects. The presence of the 4-oxo group enhances the electrophilic nature of the chromene ring, facilitating nucleophilic substitution reactions that are crucial for further derivatization. This characteristic makes the compound particularly useful in constructing more complex pharmacophores.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate has been investigated for its potential role in modulating biological pathways relevant to chronic diseases. For instance, studies have suggested that chromene derivatives can interact with enzymes and receptors involved in metabolic disorders and neurodegenerative conditions. The methoxyphenyl substituent, in particular, has been shown to influence the compound’s binding affinity and metabolic stability, which are critical factors in drug design.

The synthesis of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate involves multi-step organic transformations, typically starting from readily available aromatic precursors. The key steps include condensation reactions to form the chromene ring system, followed by esterification to introduce the methylpropanoate group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with the broader trend toward green chemistry principles in pharmaceutical manufacturing.

One of the most compelling aspects of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate is its potential as a building block for drug candidates. Researchers have leveraged its structural features to design molecules with enhanced pharmacokinetic properties. For example, modifications at the 7-position of the chromene ring have been explored to improve solubility and bioavailability. Additionally, computational modeling has been employed to predict how different substituents might affect the compound’s interactions with biological targets, accelerating the discovery process.

Recent publications highlight the compound’s role in preclinical studies aimed at identifying novel therapeutic interventions. In one notable study, derivatives of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate demonstrated promising anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Another investigation focused on its potential as an antioxidant agent, showing protective effects against oxidative stress-induced cellular damage. These findings underscore the compound’s versatility and its relevance to contemporary research efforts.

The chemical properties of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate also make it a valuable tool for mechanistic studies. Its reactivity allows researchers to probe reaction pathways and develop new synthetic methodologies. For instance, kinetic studies have been conducted to understand how different reaction conditions influence its transformation into more complex derivatives. Such insights are essential for optimizing synthetic protocols and expanding the compound’s utility in drug development.

As research in medicinal chemistry continues to evolve, compounds like 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 2-methylpropanoate will remain at the forefront of innovation. The combination of its structural features and functional versatility positions it as a cornerstone in the quest for new treatments. Future studies may explore its role in personalized medicine, where tailored derivatives could address specific patient needs more effectively than traditional therapeutics.

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